Published in Journal of Coordination Chemistry (Ahead of Print, 2023)

Published in Journal of Coordination Chemistry (Ahead of Print, 2023)

AbstractThe reaction of hydroxybenzoates with divalent first row transition metal ions afforded four mononuclear complexes, [M(OH2)6](dhbzc)2·2H2O (M = Co2+, 1 or Mn2+, 2), [Ni(OH2)6](hbzc)2·2H2O (3) and [Ni(OH2)5(hbzc)](hbzc)·3H2O (4) (where dhbzc− = 2,6-dihydroxybenzoate and hbzc− = 4-hydroxybenzoate). The complexes were characterized by single crystal and powder X-ray diffraction analyses, infrared spectroscopy, and thermogravimetric analysis. Results showed that the hydrogen bonds present in dhbzc− impaired its coordination to Co2+ and Mn2+. Thereafter, Hirshfeld surface analyses (HS) and 2D fingerprint plots were used to investigate the intermolecular contacts in 1–4. The offset π···π stacking of the dhbzc− counterions in 1 and 2 lead to C···C close contacts over C···H/H···C ones. Complexes 3 and 4 presented the usual herringbone aromatic-based packing for the hbzc− rings with a predominance of C···H/H···C close contacts. The existence of water molecules in the crystal lattices of 1–4 was determined by TG analyses, which proved the presence of coordinated and uncoordinated water molecules. The thermal decomposition patterns were analyzed in light of the percentage of the strongest intermolecular close contacts.

AbstractTwo solvent-induced bis(phenoxo)-acetate-bridged binuclear Ni(II) complexes, [Ni2(L)(µ-OAc)(CH3OH)] (1) and [Ni2(L)(µ-OAc)(H2O)] (2), were synthesized with a bis(salamo)-like ligand H3L and Ni(OAc)2·4H2O in two different alcohol solvents (methanol and ethanol). Complexes 1 and 2 were described by elemental analyses, single crystal X-ray diffraction, IR spectra, UV–vis spectra and fluorescence spectra. Complexes 1 and 2 have analogous crystal structures, but the non-covalent interactions are distinct. The one-dimensional chain of 1 is formed by π–π interactions, and the three-dimensional supramolecular network structure of 2 is formed by intermolecular hydrogen bonding interactions. In addition, fluorescence experiments indicated that the fluorescence of 1 and 2 undergoe a significant quenching compared to H3L. Intermolecular forces were investigated using Hirshfeld surface analysis. DFT calculations showed that 1 and 2 have high chemical reactivity and low kinetic stability.

Luminescent Cu(I) complexes have drawn considerable attention as alternative materials to precious transition metal complexes due to their low cost and electron configuration. Discrete heteroleptic...

AbstractThe reactions of copper chloride and 4′-(4′-substituted-phenyl)-2,2′:6′,2′′-terpyridine ligands bearing nitro (L1), methyl (L2), phenyl (L3), tolyl (L4) and carboxyl (L5) gave five copper compounds (1–5) which have mononuclear structures with their Cu(II) ions five-coordinate in the irregular square pyramidal geometries. Their in vitro biological properties were evaluated by CCK-8 assay, which show remarkable proliferation inhibitive properties on the cancer cell lines including A549, Eca-109, and Bel-7402, and two human normal cell lines (HL-7702 and HLF). The values of IC50 indicate better anticancer activities of these compounds than that of cisplatin. Compound 2 with methyl group exhibits the best anticancer activity, with IC50 value < 2.5 µM on all the tested cancer cells. The interactions of the compounds with DNA were evaluated using UV–Vis absorption titrations, circular dichroism spectroscopy, and DNA viscosity. The complexes show significant insertion binding with DNA sequences and strong intercalator binding mode with DNA sequences. Compounds 1–5 interact with the functional groups of DNA through π···π stacking, van der Waals interactions, hydrophobic interactions, and hydrogen bonds as determined by molecular docking. In addition, strong binding interactions between the five copper(II) complexes and bovine serum albumin (BSA) were studied by fluorescence titration and circular dichroism spectroscopy.

AbstractA new Ag(I) coordination polymer, [Ag2(BBO)]n, H2BBO = 1,3-bis(benzimidazol-2-yl)-2-oxopropane, was synthesized by diffusion method and characterized. The structural analysis showed that the Ag(I) coordination polymer has a 2D layered structure, and each polymerization unit is composed of two BBO ligands and four Ag(I) ions, which form two types of structures (border silvers and center silvers). The hydrogen evolution reaction (HER) performance of the composite electrode CE-Ag formed by mixing the Ag(I) coordination polymer and carbon paste electrode was investigated by linear scanning voltammetry (LSV) and electrochemical impedance spectroscopy (EIS). The results showed that the overpotential (η10298) of the obtained CE-Ag was positively shifted by 320 mV when the current density reached 10 mA cm−2 compared with the blank electrode (CE) and the Tafel slope of the CE-Ag was 158 mV dec−1. These indicated that CE-Ag was effective for the HER electrocatalytic reaction. In addition, the smaller charge transfer resistance Rct (40 Ω) of CE-Ag compared with that of CE (2263 Ω) further indicates the effective catalytic capacity of the Ag(I) coordination polymer for hydrogen evolution. The information obtained from this study will help to expand the application of Ag(I) coordination polymers in the field of electrochemistry.

AbstractAnchoring porphyrin, ZnPAc, featuring cyanoacetic acid group has been synthesized for application in a dye-sensitized solar cell. Capping layer dyes zinc meso-tetraphenyl porphyrin (ZnTPP) with anchoring porphyrin ZnPAc through axial coordination bonds of Zn-to-ligand self-assembles solar cell devices. With the introduction of cyanoacetic acid anchor, the higher electrons are effectively injected into the TiO2 semiconductor surface. Thus, the ZnTPP-ZnPAc-based device has more short-circuit current (JSC) compared with our previously reported ZnTPP-ZnPA-based solar cell. The ZnPA and ZnPAc porphyrin anchoring dyes maintain a broad absorption spectrum and also improve electron injection and lower charge recombination compared to our previous reports on organic molecule anchored dye W3. Hence, the ZnTPP-ZnPAc self-assembled dye has higher power conversion efficiency. The assembled modes were also verified by transmission electron microscopy (TEM). To understand ZnTPP-ZnPAc for photovoltaic performance trends, we have carried out charge extraction, transient photovoltage decay and electrochemical impedance spectroscopy analysis.

Two new binuclear complexes, [Ni2L(OAc)2(H2O)]ClO4·H2O·CH2Cl2 (1) and [Zn2L(OAc)2]ClO4·CHCl3·0.5C6H12 (2), have been synthesized by using 2-[N,N-di(2-pyridylmethyl)aminomethyl]-6-(2-imidazolylmethy...

Published in Journal of Coordination Chemistry (Ahead of Print, 2023)